Cas no 1805302-11-7 (Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805302-11-7
• MF: C₁₁H₉BrF₅NO₃
• MW: 378.090080022812
• CID: 4845963
• Update Time: 2025-05-26

Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H9BrF5NO3/c1-20-8(19)2-5-6(10(13)14)4-18-7(3-12)9(5)21-11(15,16)17/h4,10H,2-3H2,1H3
• InChI Key： RCHRLPOAFFTNHV-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(CC(=O)OC)C(C(F)F)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetate

Research Brief on Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1805302-11-7)

Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1805302-11-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its bromomethyl, difluoromethyl, and trifluoromethoxy substituents, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have highlighted the role of this compound in the development of novel kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold for optimizing drug candidates. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to functionalize this pyridine core for diverse therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetate was utilized as a key intermediate in the synthesis of potent TRPV1 antagonists. These antagonists demonstrated remarkable efficacy in preclinical models of neuropathic pain, with improved pharmacokinetic profiles compared to earlier analogs. The study underscored the compound's ability to modulate ion channel activity, paving the way for its use in pain management therapeutics.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it served as a precursor for the development of selective JAK3 inhibitors. The incorporation of the difluoromethyl and trifluoromethoxy groups was critical for achieving high selectivity over other JAK isoforms, reducing off-target effects in autoimmune disease models. These findings highlight the compound's potential in addressing unmet medical needs in immunology and oncology.

Ongoing research is exploring the use of Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetate in the design of next-generation antimicrobial agents. Preliminary data suggest that fluorinated pyridine derivatives exhibit enhanced membrane permeability and target engagement against drug-resistant bacterial strains. Further optimization of this scaffold could lead to breakthroughs in combating antimicrobial resistance.

In conclusion, Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1805302-11-7) represents a promising building block in medicinal chemistry, with demonstrated utility across multiple therapeutic areas. Its unique physicochemical properties and synthetic versatility make it a valuable asset for researchers aiming to develop innovative small-molecule therapeutics. Future studies should focus on expanding its applications and elucidating its structure-activity relationships in greater detail.